Cas no 88806-05-7 (1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide)
88806-05-7 structure
Product Name:1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
CAS No:88806-05-7
MF:C9H19Br2N
MW:301.061861276627
CID:621226
PubChem ID:20135904
Update Time:2025-04-19
1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
- 1-(3-bromopropyl)azepane,hydrobromide
- 1‐(3‐BROMOPROPYL)HEXAHYDRO‐1H‐AZEPINE HBR
- 1-(3-Bromopropyl)azepane--hydrogen bromide (1/1)
- DTXSID30602859
- SCHEMBL10367665
- 88806-05-7
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- Inchi: 1S/C9H18BrN.BrH/c10-6-5-9-11-7-3-1-2-4-8-11;/h1-9H2;1H
- InChI Key: PARZRFSRQOXPAQ-UHFFFAOYSA-N
- SMILES: BrCCCN1CCCCCC1.Br
Computed Properties
- Exact Mass: 300.98638g/mol
- Monoisotopic Mass: 298.98842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 87.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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